Cas no 881657-41-6 (tert-butyl N-[(3R,6S)-6-ethynyltetrahydropyran-3-yl]carbamate)

• Product Name: tert-butyl N-[(3R,6S)-6-ethynyltetrahydropyran-3-yl]carbamate
• CAS No: 881657-41-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• MDL: MFCD34566910
• CID: 5096321
• PubChem ID: 87726549
• Update Time: 2026-03-02

tert-butyl N-[(3R,6S)-6-ethynyltetrahydropyran-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(3R,6S)-6-ethynyltetrahydro-2H-pyran-3-yl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(3R,6S)-6-ethynyltetrahydropyran-3-yl]carbamate
• tert-Butyl ((3R,6S)-6-ethynyltetrahydro-2H-pyran-3-yl)carbamate
• 881657-41-6
• SCHEMBL4776253
• (3R,6S)-3-(Boc-amino)-6-ethynyltetrahydropyran
• CS-0310748
• PS-18865
• MFCD34566910
• F89414

• MDL： MFCD34566910
• Inchi： 1S/C12H19NO3/c1-5-10-7-6-9(8-15-10)13-11(14)16-12(2,3)4/h1,9-10H,6-8H2,2-4H3,(H,13,14)/t9-,10-/m1/s1
• InChI Key： MHWXWINFGYHRDC-NXEZZACHSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CC[C@@H](C#C)OC1

Computed Properties

• Exact Mass: 225.13649347g/mol
• Monoisotopic Mass: 225.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-[(3R,6S)-6-ethynyltetrahydropyran-3-yl]carbamate

Research Brief on tert-Butyl N-[(3R,6S)-6-Ethynyltetrahydropyran-3-yl]carbamate (CAS: 881657-41-6): Synthesis, Applications, and Recent Advances

The compound tert-butyl N-[(3R,6S)-6-ethynyltetrahydropyran-3-yl]carbamate (CAS: 881657-41-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile role as a chiral building block in the synthesis of complex molecules. This research brief provides an overview of the latest advancements related to this compound, focusing on its synthetic methodologies, applications in drug discovery, and emerging research trends. The compound's unique structural features, including the ethynyl and carbamate functional groups, make it a valuable intermediate for the development of pharmaceuticals and bioactive molecules.

Recent studies have highlighted the importance of tert-butyl N-[(3R,6S)-6-ethynyltetrahydropyran-3-yl]carbamate in the synthesis of protease inhibitors and other therapeutic agents. For instance, its incorporation into peptide mimetics has shown promising results in targeting enzymes involved in viral replication and inflammatory pathways. The stereochemistry of the compound, particularly the (3R,6S) configuration, is critical for its biological activity, as it influences the binding affinity and selectivity of the resulting molecules. Researchers have employed advanced techniques such as asymmetric catalysis and enzymatic resolution to achieve high enantiomeric purity of this intermediate.

In terms of synthetic approaches, recent literature describes innovative strategies for the efficient preparation of tert-butyl N-[(3R,6S)-6-ethynyltetrahydropyran-3-yl]carbamate. One notable method involves the use of palladium-catalyzed coupling reactions to introduce the ethynyl group, followed by carbamate protection under mild conditions. These methods have been optimized to improve yield and scalability, addressing challenges associated with stereocontrol and functional group compatibility. Additionally, computational modeling has been utilized to predict the compound's reactivity and guide the design of novel derivatives with enhanced pharmacological properties.

The application of this compound in drug discovery has expanded beyond its traditional use as an intermediate. Recent reports indicate its potential in the development of targeted therapies for cancer and neurodegenerative diseases. For example, derivatives of tert-butyl N-[(3R,6S)-6-ethynyltetrahydropyran-3-yl]carbamate have been investigated as modulators of protein-protein interactions, offering new avenues for the treatment of conditions such as Alzheimer's disease and certain cancers. Furthermore, its incorporation into PROTACs (Proteolysis Targeting Chimeras) has demonstrated efficacy in degrading disease-related proteins, showcasing its versatility in modern therapeutic strategies.

In conclusion, tert-butyl N-[(3R,6S)-6-ethynyltetrahydropyran-3-yl]carbamate (CAS: 881657-41-6) continues to be a focal point of research in chemical biology and medicinal chemistry. Its synthetic accessibility, chiral purity, and functional versatility make it an indispensable tool for the development of novel therapeutics. Future research is expected to explore its applications in emerging fields such as covalent inhibitors and bifunctional molecules, further solidifying its role in advancing drug discovery. This brief underscores the importance of ongoing innovation in the synthesis and application of this compound to address unmet medical needs.